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Application Notes & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
The UZH1b Protein-Protein Interaction (PPI) System is a powerful and versatile tool for the

real-time, quantitative analysis of protein interactions in living cells. This system is based on a

split-luciferase complementation assay, where a luciferase enzyme is split into two non-

functional fragments. These fragments are fused to two proteins of interest. Upon interaction of

these proteins, the luciferase fragments are brought into close proximity, allowing them to refold

into their active conformation and generate a quantifiable luminescent signal. The intensity of

this signal is directly proportional to the strength of the protein-protein interaction.

Principle of the UZH1b System
The UZH1b system utilizes a genetically engineered luciferase that has been separated into

two subunits, termed UZH1b-N and UZH1b-C. Neither subunit possesses enzymatic activity on

its own. When these subunits are fused to two interacting proteins (Protein X and Protein Y),

the interaction brings the UZH1b-N and UZH1b-C fragments together, leading to the
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reconstitution of the active luciferase enzyme. In the presence of its substrate, the reconstituted

enzyme emits light, which can be measured using a luminometer.

Key Features and Applications
Quantitative Analysis: The luminescent signal produced is proportional to the extent of

protein-protein interaction, allowing for the quantification of binding affinities and kinetics.

Real-time Monitoring: The assay can be performed in living cells, enabling the dynamic

monitoring of PPIs in response to various stimuli or drug treatments.

High-throughput Screening: The simple, plate-based format is amenable to high-throughput

screening of small molecule libraries to identify inhibitors or enhancers of specific PPIs.

Versatility: The system can be applied to a wide range of protein interactions in various

cellular compartments.

Experimental Workflow Overview
The general workflow for a UZH1b-based PPI assay involves several key steps, from plasmid

construction to data analysis.
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Figure 1. General experimental workflow for the UZH1b PPI assay.
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Signaling Pathway Investigation Example
The UZH1b system can be employed to investigate signaling pathways. For instance, to study

the interaction between a receptor (Rec) and a downstream signaling protein (Sig) upon ligand

(L) stimulation.

Inactive State

Active State

Rec-UZH1b-N

Sig-UZH1b-C

L-Rec-UZH1b-N Sig-UZH1b-C interacts with Luminescent Signal reconstitutes luciferaseLigand (L)  binds

Click to download full resolution via product page

Figure 2. Ligand-induced protein interaction detection using UZH1b.

Quantitative Data Summary
The following tables provide example data from experiments using the UZH1b system.

Table 1: Validation of a Known Protein-Protein Interaction
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Interacting Partners
Normalized Luminescence
(RLU)

Fold Change over Negative
Control

p53-UZH1b-N + MDM2-

UZH1b-C
1,500,000 150

p53-UZH1b-N + Empty-

UZH1b-C
10,000 1

Empty-UZH1b-N + MDM2-

UZH1b-C
12,000 1.2

Table 2: Dose-Response of a PPI Inhibitor

Inhibitor Concentration
(µM)

Normalized Luminescence
(RLU)

% Inhibition

0 1,500,000 0

0.1 1,200,000 20

1 750,000 50

10 150,000 90

100 20,000 98.7

Experimental Protocols
Protocol 1: General Protocol for UZH1b PPI Assay
This protocol outlines the steps for a standard PPI assay using the UZH1b system in HEK293T

cells.

Materials:

HEK293T cells

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
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Opti-MEM I Reduced Serum Medium

Transfection reagent (e.g., Lipofectamine 3000)

UZH1b-N and UZH1b-C expression vectors

White, clear-bottom 96-well plates

Luciferase substrate

Luminometer

Procedure:

Cell Seeding: a. One day prior to transfection, seed HEK293T cells in a white, clear-bottom

96-well plate at a density of 2 x 10^4 cells per well in 100 µL of DMEM with 10% FBS. b.

Incubate at 37°C in a 5% CO2 incubator overnight.

Transfection: a. For each well, prepare a DNA-lipid complex. In one tube, dilute 50 ng of the

UZH1b-N plasmid and 50 ng of the UZH1b-C plasmid in 5 µL of Opti-MEM. b. In a separate

tube, dilute the transfection reagent according to the manufacturer's instructions in 5 µL of

Opti-MEM. c. Combine the diluted DNA and transfection reagent, mix gently, and incubate at

room temperature for 15-20 minutes. d. Add the 10 µL of the DNA-lipid complex to each well.

e. Incubate the plate at 37°C in a 5% CO2 incubator for 24-48 hours.

Luminescence Measurement: a. Prepare the luciferase substrate according to the

manufacturer's protocol. b. Add the substrate to each well. c. Incubate at room temperature

for 10 minutes to allow the signal to stabilize. d. Measure the luminescence using a plate-

reading luminometer.

Protocol 2: High-Throughput Screening for PPI
Inhibitors
This protocol is designed for screening a compound library for inhibitors of a specific PPI.

Materials:
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All materials from Protocol 1

Compound library dissolved in DMSO

Multi-channel pipette or automated liquid handling system

Procedure:

Cell Seeding and Transfection: Follow steps 1 and 2 from Protocol 1.

Compound Addition: a. 24 hours post-transfection, add the compounds from the library to the

cells at the desired final concentration. Include a DMSO-only control. b. Incubate for the

desired treatment time (e.g., 4-24 hours).

Luminescence Measurement: Follow step 3 from Protocol 1.

Data Analysis: a. Normalize the luminescence readings to the DMSO control. b. Calculate

the percent inhibition for each compound. c. Identify "hits" based on a predefined inhibition

threshold.

Logical Relationship for Hit Identification in HTS

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start HTS

Measure Luminescence for each well

Calculate % Inhibition vs. DMSO control

Is % Inhibition > Threshold?

Compound is a 'Hit'

Yes

Compound is not a 'Hit'

No

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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